3-[(benzenesulfonyl)methyl]-N-(prop-2-yn-1-yl)aniline

• IUPAC Name: 3-(benzenesulfonylmethyl)-N-prop-2-ynylaniline
• InChI: InChI=1S/C16H15NO2S/c1-2-11-17-15-8-6-7-14(12-15)13-20(18,19)16-9-4-3-5-10-16/h1,3-10,12,17H,11,13H2
• InChI Key: ARFUCNHGXGQVNI-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC1=CC=CC(=C1)CS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H15NO2S
• Molecular Weight: 285.4 g/mol

Description

The compound “N-methyl-N-(prop-2-yn-1-yl)aniline” is a chemical compound with the CAS Number: 4282-82-0. It is used in various chemical reactions and has been studied for its properties.

Synthesis Analysis

A series of 1,2,3-triazole hybrids containing amine-ester functionality have been synthesized. This synthesis involves a Cu (I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates.

Chemical Reactions Analysis

Visible-light-induced oxidative formylation of N-alkyl-N-(prop-2-yn-1-yl)anilines with molecular oxygen in the absence of an external photosensitizer was developed and afforded the corresponding formamides in good yields under mild conditions.

Mechanism of Action

The mechanism of the aforementioned reaction involves both the starting material and the product acting as photosensitizers. Singlet oxygen (1 O 2) and superoxide (O 2 ˙ −) are generated through energy transfer and a single electron transfer pathway and play an important role in the reaction.

Safety and Hazards

The safety information for “N-methyl-N-(prop-2-yn-1-yl)aniline” includes hazard statements H302,H315,H319,H335 and precautionary statements P261,P264,P270,P271,P280,P301+P312,P302+P352,P304+P340,P305+P351+P338,P312,P330,P332+P313,P337+P313,P362,P403+P233,P405,P501.